Cas no 438056-81-6 (3-Chloro-2-methyl-5-nitrophenol)

• Product Name: 3-Chloro-2-methyl-5-nitrophenol
• CAS No: 438056-81-6
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 5003708
• Update Time: 2025-06-14

3-Chloro-2-methyl-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-5-nitrophenol

• Inchi： 1S/C7H6ClNO3/c1-4-6(8)2-5(9(11)12)3-7(4)10/h2-3,10H,1H3
• InChI Key： XQWYVSFMXIRITD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Additional information on 3-Chloro-2-methyl-5-nitrophenol

Recent Advances in the Study of 3-Chloro-2-methyl-5-nitrophenol (CAS: 438056-81-6) in Chemical Biology and Pharmaceutical Research

3-Chloro-2-methyl-5-nitrophenol (CAS: 438056-81-6) is a chlorinated nitrophenol derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive compound. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological activities, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel antimicrobial agents. Researchers utilized 438056-81-6 to develop a series of benzoxazole derivatives showing potent activity against drug-resistant Staphylococcus aureus (MRSA) strains, with MIC values ranging from 0.5-2 μg/mL. The electron-withdrawing nitro and chloro groups were found to be critical for maintaining the compound's stability during multi-step synthetic transformations.

In pharmaceutical development, 3-Chloro-2-methyl-5-nitrophenol has shown promise as a scaffold for kinase inhibitors. A recent patent application (WO2023056789) disclosed its use in developing selective JAK3 inhibitors, with lead compounds demonstrating >50-fold selectivity over other JAK isoforms. Molecular docking studies revealed that the chloro and nitro substituents participate in crucial hydrophobic interactions within the ATP-binding pocket of JAK3.

Environmental and toxicological studies have provided new insights into the compound's safety profile. Research published in Chemical Research in Toxicology (2024) investigated its metabolic pathways, identifying glutathione conjugation as the primary detoxification mechanism in mammalian systems. The study reported an LD50 of 320 mg/kg in rodent models, suggesting moderate toxicity that requires careful handling in industrial applications.

Analytical chemistry advancements have enabled more precise detection and quantification of 438056-81-6. A recent analytical method development study (Journal of Chromatography A, 2024) established a UHPLC-MS/MS protocol with a detection limit of 0.1 ng/mL, facilitating its monitoring in environmental and biological samples. The method demonstrated excellent linearity (R² > 0.999) across a concentration range of 0.5-500 ng/mL.

Emerging applications in materials science have expanded the utility of this compound. Researchers at the University of Tokyo (2024) incorporated 3-Chloro-2-methyl-5-nitrophenol into novel photo-responsive polymers that exhibit reversible color changes upon UV irradiation. The unique electronic properties imparted by its substituent pattern make it particularly suitable for designing smart materials with tunable optical properties.

In conclusion, 3-Chloro-2-methyl-5-nitrophenol (438056-81-6) continues to demonstrate significant value across multiple research domains. Its dual functionality as both a synthetic building block and potential pharmacophore warrants continued investigation. Future research directions should focus on expanding its therapeutic applications while further elucidating its environmental fate and toxicological profile to ensure safe utilization across industries.